Cas no 28048-39-7 (2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9aR,10aS)-)

2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9aR,10aS)- structure
28048-39-7 structure
Product Name:2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9aR,10aS)-
CAS No:28048-39-7
MF:C14H26N2O7
MW:334.365444660187
CID:268594
PubChem ID:3082279
Update Time:2025-04-19

2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9aR,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9aR,10aS)-
    • 2H-Pyrano[2,3-b][1,4]benzodioxin-4,4a,7,9(10aH)-tetrol,octahydro-2-methyl-6,8-bis(methylamino)-, (2R,4R,4aS,5aR,6S,7S,8R,9S,9
    • DTXSID10182326
    • (1R, 3S, 5R, 7R, 8S, 10R, 11S, 12S, 13R, 14S)-5-methyl-11, 13-bis(methylamino)-2, 4, 9-trioxatricyclo[8.4.0.03, 8]tetradecane-7, 8, 12, 14-tetrol
    • 28048-39-7
    • 2H-Pyrano(2,3-b)(1,4)benzodioxin-4,4a,7,9(10aH)-tetrol, octahydro-2-methyl-6,8-bis(methylamino)-, (2R-(2alpha,4beta,4abeta,5abeta,6beta,7beta,8beta,9alpha,9aalpha,10abeta))-
    • (1R,3S,5R,7R,8S,10R,11S,12S,13R,14S)-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecane-7,8,12,14-tetrol
    • Dihydrospectinomycin
    • Dihydroactinospectacin
    • Inchi: 1S/C14H26N2O7/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14/h5-13,15-20H,4H2,1-3H3/t5-,6-,7-,8+,9+,10+,11-,12-,13+,14+/m1/s1
    • InChI Key: GKPRKJXOTBXASY-IQKNWYLPSA-N
    • SMILES: O1[C@]2([C@@H](C[C@@H](C)O[C@H]2O[C@@H]2[C@H]([C@@H]([C@@H]([C@@H]([C@@H]12)NC)O)NC)O)O)O

Computed Properties

  • Exact Mass: 334.17408
  • Monoisotopic Mass: 334.17400117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 132.67
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